1-methyl-4-[(2-methylphenyl)acetyl]piperazine

• IUPAC Name: 2-(2-methylphenyl)-1-(4-methylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C14H20N2O/c1-12-5-3-4-6-13(12)11-14(17)16-9-7-15(2)8-10-16/h3-6H,7-11H2,1-2H3
• InChI Key: SMGPFOUAFXKEBJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CC(=O)N2CCN(CC2)C
• Molecular Formula: C14H20N2O
• Molecular Weight: 232.32 g/mol

Description

1-methyl-4-[(2-methylphenyl)acetyl]piperazine, also known as MMAp, is a compound that has gained attention in the scientific community due to its potential use as a research tool. MMAp is a piperazine derivative that has been shown to have unique biochemical and physiological effects, making it a promising candidate for further study.

Mechanism of Action

1-methyl-4-[(2-methylphenyl)acetyl]piperazine acts as a partial agonist at serotonin receptors, specifically the 5-HT1A and 5-HT2A receptors. This results in the activation of these receptors and the subsequent release of neurotransmitters such as dopamine and norepinephrine. 1-methyl-4-[(2-methylphenyl)acetyl]piperazine has also been shown to inhibit the reuptake of serotonin, leading to increased levels of this neurotransmitter in the brain.
Biochemical and Physiological Effects:
1-methyl-4-[(2-methylphenyl)acetyl]piperazine has been shown to have a variety of biochemical and physiological effects, including the modulation of neurotransmitter release, the inhibition of platelet aggregation, and the relaxation of smooth muscle. These effects make 1-methyl-4-[(2-methylphenyl)acetyl]piperazine a promising candidate for the treatment of conditions such as depression, anxiety, and cardiovascular disease.

Advantages and Limitations for Lab Experiments

One advantage of using 1-methyl-4-[(2-methylphenyl)acetyl]piperazine in lab experiments is its high affinity for serotonin receptors, making it a useful tool for studying the effects of serotonin on the body. However, one limitation is that 1-methyl-4-[(2-methylphenyl)acetyl]piperazine has a short half-life, meaning that its effects may not be long-lasting.

Future Directions

There are several future directions for the study of 1-methyl-4-[(2-methylphenyl)acetyl]piperazine. One area of interest is the potential use of 1-methyl-4-[(2-methylphenyl)acetyl]piperazine in the treatment of depression and anxiety. Additionally, further research is needed to fully understand the biochemical and physiological effects of 1-methyl-4-[(2-methylphenyl)acetyl]piperazine and its potential use as a research tool. Finally, the development of longer-acting derivatives of 1-methyl-4-[(2-methylphenyl)acetyl]piperazine could lead to new treatments for a variety of conditions.

Synthesis Methods

The synthesis of 1-methyl-4-[(2-methylphenyl)acetyl]piperazine involves the reaction of 1-methylpiperazine with 2-methylbenzoyl chloride in the presence of a base such as triethylamine. This reaction results in the formation of 1-methyl-4-[(2-methylphenyl)acetyl]piperazine as a white crystalline solid.

Scientific Research Applications

1-methyl-4-[(2-methylphenyl)acetyl]piperazine has been used in a variety of scientific research applications, including studies on the central nervous system and the cardiovascular system. 1-methyl-4-[(2-methylphenyl)acetyl]piperazine has been shown to have a high affinity for serotonin receptors, making it a useful tool for studying the effects of serotonin on the body.